N-(2-(2-(1H-pyrazol-1-yl)ethoxy)ethyl)-1H-indole-2-carboxamide

• IUPAC Name: N-[2-(2-pyrazol-1-ylethoxy)ethyl]-1H-indole-2-carboxamide
• InChI: InChI=1S/C16H18N4O2/c21-16(15-12-13-4-1-2-5-14(13)19-15)17-7-10-22-11-9-20-8-3-6-18-20/h1-6,8,12,19H,7,9-11H2,(H,17,21)
• InChI Key: YTSXAZIGYHKAPX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(N2)C(=O)NCCOCCN3C=CC=N3
• Molecular Formula: C16H18N4O2
• Molecular Weight: 298.34 g/mol

Description

The compound “N-(2-(2-(1H-pyrazol-1-yl)ethoxy)ethyl)-1H-indole-2-carboxamide” is a complex organic molecule that contains several functional groups, including a pyrazole ring, an indole ring, and a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups and the bonds between them. Unfortunately, without more specific information or a detailed study, it’s difficult to provide an accurate analysis of its structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Some general properties can be predicted based on the functional groups present in the molecule.

Scientific Research Applications

Catalysis and Palladium Complexes

The compound’s unique structure makes it an excellent ligand for forming NNN pincer palladium(II) complexes. . Specifically, N-(2-(1H-pyrazol-1-yl)phenyl)-picolinamide ligands (3a–c and 5a–f) were prepared from commercially available 2-pyridinecarboxylic acid. Reaction with PdCl2 in toluene, in the presence of triethylamine, yielded nine NNN pincer Pd(II) complexes (6a–i) in moderate to high yields. . Notably, these palladium catalysts demonstrated efficient activity in the Heck coupling of aryl bromides with styrenes.

Earth-Abundant Metal Catalysts

While precious metals are often used in pincer complexes, there’s growing interest in employing earth-abundant metals. Researchers have explored pincer-ligated catalysts based on first-row transition metals like manganese, iron, cobalt, nickel, and zinc. .

Mechanism of Action

The mechanism of action of a compound depends on its structure and the system in which it’s acting. Without specific studies, it’s difficult to predict the mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Without specific studies or safety data sheets, it’s difficult to provide accurate information on the safety and hazards of this compound.